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Compound of Interest

Compound Name: SZM-1209

Cat. No.: B10855862

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory chemicals is a critical component of ensuring a safe and compliant research
environment. While specific disposal procedures for the novel RIPK1 inhibitor, SZM-1209, are
not readily available in public documentation, a standardized approach for managing and
disposing of new or uncharacterized chemical compounds should be implemented. This
involves a collaborative effort between the researcher and their institution's Environmental
Health and Safety (EHS) department.

Immediate Safety and Handling Protocol

Given the lack of a specific Safety Data Sheet (SDS) for SZM-1209, it must be handled with the
universal precautions applied to all new chemical entities. Assume the compound is hazardous
in the absence of data to the contrary.

Key Handling Precautions:

o Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including
safety goggles, a lab coat, and chemical-resistant gloves.

e Ventilation: Handle SZM-1209 in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.

» Avoid Contact: Prevent direct contact with skin, eyes, and clothing.
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« Contamination: In case of a spill, follow your institution's established procedures for cleaning
up unknown chemical spills. This typically involves using an inert absorbent material and
decontaminating the area.

Step-by-Step Disposal Procedure

The disposal of SZM-1209 must be managed through your institution's hazardous waste
program. Do not attempt to dispose of this chemical down the drain or in regular trash.

» Classification: Treat SZM-1209 as hazardous chemical waste. Due to its nature as a
biologically active small molecule, it may also be considered for incineration to ensure
complete destruction.

o Waste Collection:

o Collect all waste materials containing SZM-1209, including pure compound, solutions, and
contaminated consumables (e.g., pipette tips, vials, gloves), in a designated and clearly
labeled hazardous waste container.

o The container must be in good condition, compatible with the chemical, and have a secure
lid.

e Labeling:

o Label the waste container with "Hazardous Waste" and the full chemical name: "SZM-
1209".

o Include the chemical formula (C31H29FsN4OsS2) and any known hazard information (e.g.,
"Potent RIPK1 Inhibitor,” "Assume Toxic").

o Indicate the approximate concentration and quantity of the waste.
e Contact EHS:

o Notify your institution's Environmental Health and Safety (EHS) department for guidance
on the specific disposal pathway.
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o Provide them with all available information on SZM-1209. The table below summarizes the
known properties of SZM-1209 that should be shared with your EHS professional.

o Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
within your laboratory until it is collected by EHS personnel.

o Ensure the storage area is secure and away from incompatible materials.

Quantitative Data Summary for SZM-1209

Property Value Source
Purity 98%-+ [1]
CAS Number 2919801-86-6 [1]
Molecular Formula C31H29F5N405S2 [1]
Molecular Weight 696.7078 g/mol [1]
Binding Affinity (Kd) 85 nM for RIPK1 [2]
Bioactivity (ECso) 22.4 £ 8.1 nM (anti-necroptotic 2]

activity)

Experimental Protocols Cited

While specific disposal experiments for SZM-1209 are not documented, its biological activity
has been characterized. Zhang X, et al. (2023) investigated its effect on the RIPK1 signaling
pathway.[2]

Inhibition of RIPK1-RIPK3-MLKL Necroptosis Signaling:

¢ Objective: To determine the inhibitory effect of SZM-1209 on the necroptosis signaling
pathway.

o Methodology:

o Cells were treated with varying concentrations of SZM-1209 (0-1 uM) for 6 hours.
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o Following treatment, cell lysates were collected.

o Western blot analysis was performed to detect the phosphorylation levels of RIPK1,
RIPK3, and MLKL.

e Result: SZM-1209 at a concentration of 1 yM completely inhibited the phosphorylation of
both RIPK1 and RIPK3 within 2-6 hours, which subsequently inhibited the phosphorylation of
the downstream protein MLKL.[2]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of a novel
chemical compound like SZM-1209 within a research institution.
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Start: Have unused or waste SZM-1209

Is a specific Safety Data Sheet (SDS)
with disposal instructions available?

\ J
End: Waste properly managed.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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